1,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde
Overview
Description
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde is a chemical compound that belongs to the class of indole derivatives . Indoles are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have been used as biologically active compounds for the treatment of various disorders in the human body .
Molecular Structure Analysis
The molecular structure of 1,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde is characterized by its IUPAC name and InChI code: 1S/C10H10N2O2/c1-11-8-4-3-7 (6-13)5-9 (8)12 (2)10 (11)14/h3-6H,1-2H3 . More detailed structural analysis may require advanced computational chemistry techniques.Physical And Chemical Properties Analysis
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde is a solid compound with a molecular weight of 190.2 . It should be stored in an inert atmosphere at 2-8°C . More detailed physical and chemical properties may require experimental determination or advanced computational chemistry techniques.Scientific Research Applications
Role in Synthesis of Alkaloids
Indole derivatives, such as “1,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde”, play a significant role in the synthesis of alkaloids . Alkaloids are a group of naturally occurring chemical compounds that contain mostly basic nitrogen atoms. They are commonly found in a wide variety of organisms, including bacteria, fungi, plants, and animals .
Biologically Active Compounds
Indole derivatives have been used as biologically active compounds for the treatment of various health conditions . They have shown potential in treating cancer cells, microbes, and different types of disorders in the human body .
Antiviral Applications
Indole derivatives have shown potential in antiviral applications . They have been used in the development of antiviral agents, showing inhibitory activity against various viruses .
Anti-inflammatory Applications
Indole derivatives have shown potential in anti-inflammatory applications . They have been used in the development of anti-inflammatory agents, which can help in the treatment of various inflammatory conditions .
Anticancer Applications
Indole derivatives have shown potential in anticancer applications . They have been used in the development of anticancer agents, showing inhibitory activity against various types of cancer cells .
Antimicrobial Applications
Indole derivatives have shown potential in antimicrobial applications . They have been used in the development of antimicrobial agents, showing inhibitory activity against various types of microbes .
Antidiabetic Applications
Indole derivatives have shown potential in antidiabetic applications . They have been used in the development of antidiabetic agents, showing inhibitory activity against various types of diabetes .
Antimalarial Applications
Indole derivatives have shown potential in antimalarial applications . They have been used in the development of antimalarial agents, showing inhibitory activity against various types of malaria .
Safety and Hazards
This compound is associated with certain safety hazards. It has been classified with the GHS07 pictogram, and the associated hazard statements are H302 (Harmful if swallowed) and H319 (Causes serious eye irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, making indole derivatives valuable for treatment development .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities . The exact nature of these interactions and changes would depend on the specific targets involved.
Biochemical Pathways
Indole derivatives are known to impact a wide range of biological activities, suggesting they may affect multiple pathways . The downstream effects of these pathway alterations would depend on the specific biological activity being influenced.
Result of Action
Given that indole derivatives have been found to possess various biological activities , it can be inferred that this compound may have similar effects at the molecular and cellular level.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde involves the condensation of 3-methyl-2-butanone with indole-5-carboxaldehyde, followed by reduction and oxidation steps.", "Starting Materials": [ "3-methyl-2-butanone", "indole-5-carboxaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: Condensation of 3-methyl-2-butanone with indole-5-carboxaldehyde in the presence of acetic acid and sodium hydroxide to form 1,3-dimethyl-2-(1H-indol-5-yl)-2,3-dihydro-1H-indole-5-carboxylic acid.", "Step 2: Reduction of the carboxylic acid using sodium borohydride in methanol to form 1,3-dimethyl-2-(1H-indol-5-yl)-2,3-dihydro-1H-indole-5-carboxylic acid methyl ester.", "Step 3: Oxidation of the methyl ester using hydrochloric acid and sodium chlorite to form 1,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde." ] } | |
CAS RN |
1781830-80-5 |
Product Name |
1,3-dimethyl-2-oxo-2,3-dihydro-1H-indole-5-carbaldehyde |
Molecular Formula |
C11H11NO2 |
Molecular Weight |
189.2 |
Purity |
95 |
Origin of Product |
United States |
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